Cas no 1203686-06-9 (6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline)

• Product Name: 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
• CAS No: 1203686-06-9
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 1031337
• PubChem ID: 71303927
• Update Time: 2025-05-23

6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
• AKOS016845277
• 1203686-06-9
• CS-0216406
• G54289
• J-518384
• SCHEMBL25591142
• DTXSID80745149
• EN300-4249628

• Inchi： 1S/C11H14BrN/c1-11(2)7-13-6-8-3-4-9(12)5-10(8)11/h3-5,13H,6-7H2,1-2H3
• InChI Key： XUBWHPFDYPZSEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CNCC(C)(C)C=2C=1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline

6-Bromo-4,4-Dimethyl-2,3-Dihydro-1H-Isoquinoline: A Comprehensive Overview

The compound 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline, identified by the CAS number 1203686-06-9, is a fascinating molecule with a unique structure and diverse applications. This isoquinoline derivative has garnered significant attention in recent years due to its potential in various fields, including pharmacology and materials science. In this article, we will delve into the structural properties, synthesis methods, and the latest research findings related to this compound.

The chemical structure of 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline is characterized by a bicyclic framework consisting of a benzene ring fused with a pyridine-like ring. The presence of a bromine atom at the 6-position and two methyl groups at the 4-position introduces significant steric and electronic effects. These features make the compound highly versatile in terms of reactivity and functionality. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of complex heterocyclic compounds.

Synthesis methods for 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline have evolved significantly over the past decade. Traditionally, the compound was synthesized via multi-step processes involving Friedlander-type cyclizations or other condensation reactions. However, advancements in catalytic chemistry have enabled more efficient and selective pathways. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process while maintaining high yields and purity levels.

The pharmacological properties of 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities due to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Moreover, its isoquinoline core has been shown to interact with various protein targets, making it a promising candidate for drug development in areas such as neurodegenerative diseases and cancer therapy.

In addition to its pharmacological applications, 6-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

Looking ahead, ongoing research into 6-bromo-4,4-dimethyl-2,3-dihydro-1H-is